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Compound of Interest

Compound Name: BDM91514

Cat. No.: B12396622

Application Note and Protocol

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of BDM91514, an inhibitor of the AcrB efflux pump. The provided guidelines are
intended for researchers, scientists, and drug development professionals to ensure accurate
and reproducible experimental results. This guide includes information on the chemical
properties of BDM91514, recommended solvents, and step-by-step instructions for preparing
high-concentration stock solutions.

Introduction

BDM91514 is a chemical compound that has been identified as an inhibitor of the AcrB efflux
pump, a key component of multidrug resistance in Gram-negative bacteria. Accurate
preparation of BDM91514 stock solutions is critical for in vitro and in vivo studies investigating
its efficacy and mechanism of action. This protocol outlines the necessary steps to ensure
consistent and reliable preparation of these solutions.

Chemical and Physical Properties

A summary of the key quantitative data for BDM91514 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 381.69 g/mol MedchemExpress
CAS Number 2892824-90-5 MedchemExpress
Solubility Soluble in DMSO. Inferred from supplier data
) Store at -20°C for long-term General laboratory best
Storage (Solid) ]
storage. practice
) Store at -20°C or -80°C in General laboratory best
Storage (in DMSO) ) )
aliquots. practice

Experimental Protocols

Materials and Equipment
 BDM91514 powder

¢ Dimethyl sulfoxide (DMSO), anhydrous, sterile
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM BDM91514 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of BDM91514 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for

various assays.

Step-by-Step Procedure:
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e Equilibrate BDM91514: Before opening, allow the vial of BDM91514 powder to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming on
the compound.

» Weighing the Compound: In a suitable, clean weighing vessel, carefully weigh out the
desired amount of BDM91514 powder using a calibrated analytical balance. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.817 mg of BDM91514.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 381.69 g/mol = 0.003817 g = 3.817 mg

» Dissolving the Compound: Transfer the weighed BDM91514 powder to a sterile
microcentrifuge tube or vial. Add the calculated volume of anhydrous, sterile DMSO. For
3.817 mg of BDM91514, add 1 mL of DMSO.

o Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the
compound is completely dissolved. If necessary, gentle warming (e.g., in a 37°C water bath
for a few minutes) or sonication can be used to aid dissolution. Visually inspect the solution
to ensure no solid particles remain.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C or
-80°C for long-term storage.

Visualizations
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps involved in the preparation of a BDM91514
stock solution.
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Caption: Workflow for BDM91514 Stock Solution Preparation.

Safety Precautions

BDM91514 is a chemical compound for research use only. Standard laboratory safety practices
should be followed. Wear appropriate personal protective equipment, including a lab coat,
gloves, and safety glasses, when handling the compound and its solutions. Avoid inhalation of
the powder and contact with skin and eyes. In case of contact, wash the affected area
immediately with plenty of water. Consult the Safety Data Sheet (SDS) for more detailed safety
information.
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 To cite this document: BenchChem. [A Comprehensive Guide to the Preparation of
BDM91514 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396622#a-guide-to-preparing-bdm91514-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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